Cas no 1283719-17-4 (tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate)

Tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate is a fluorinated piperidine derivative with a tert-butoxycarbonyl (Boc) protecting group and a trifluoroethylamine substituent. Its key structural features include a sterically hindered Boc group, which enhances stability during synthetic transformations, and the electron-withdrawing trifluoromethyl group, which can influence reactivity and binding properties in medicinal chemistry applications. The compound serves as a versatile intermediate in the synthesis of pharmaceuticals, particularly for introducing trifluoroethylamine motifs into target molecules. Its well-defined stereochemistry and compatibility with standard deprotection conditions make it valuable for peptide and small-molecule drug development. The presence of fluorine atoms may also improve metabolic stability and bioavailability in derived compounds.

tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate structure

1283719-17-4 structure

Product Name:tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate

CAS No:1283719-17-4

MF:C₁₂H₂₁F₃N₂O₂

MW:282.302553892136

MDL:MFCD18736276

CID:4566490

PubChem ID:129320026

Update Time:2025-05-27

tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate
- tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate
- 3-(1-Amino-2,2,2-trifluoro-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
- E84404
- AS-84295
- CS-0444096
- tert-butyl3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate
- 1283719-17-4
- 1-Boc-3-(1-amino-2,2,2-trifluoroethyl)piperidine
- EN300-1877213
- MDL： MFCD18736276
- Inchi： 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-6-4-5-8(7-17)9(16)12(13,14)15/h8-9H,4-7,16H2,1-3H3
- InChI Key： WIMMMRVBSUJVFT-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCCC(C(N)C(F)(F)F)C1

Computed Properties

Exact Mass: 282.15551240g/mol
Monoisotopic Mass: 282.15551240g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 55.6Å²

tert-butyl 3-(1-amino-2,2,2-trifluoro-ethyl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129008217-250mg	tert-Butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	97%	250mg	502.44 USD	2021-06-01
Alichem	A129008217-1g	tert-Butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	97%	1g	1,160.32 USD	2021-06-01
Enamine	EN300-1877213-0.05g	tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	95%	0.05g	$295.0	2023-09-18
Enamine	EN300-1877213-0.1g	tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	95%	0.1g	$440.0	2023-09-18
Enamine	EN300-1877213-0.25g	tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	95%	0.25g	$629.0	2023-09-18
Enamine	EN300-1877213-0.5g	tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	95%	0.5g	$991.0	2023-09-18
Enamine	EN300-1877213-1.0g	tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	95%	1g	$1272.0	2023-06-01
Enamine	EN300-1877213-2.5g	tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	95%	2.5g	$2492.0	2023-09-18
Enamine	EN300-1877213-5.0g	tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	95%	5g	$3687.0	2023-06-01
Enamine	EN300-1877213-10.0g	tert-butyl 3-(1-amino-2,2,2-trifluoroethyl)piperidine-1-carboxylate	1283719-17-4	95%	10g	$5467.0	2023-06-01